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Compound of Interest

Compound Name: Dasa-58

Cat. No.: B15614701 Get Quote

For Immediate Use: This document provides essential safety and logistical information for

laboratory professionals working with Dasa-58 (ML203), a potent and selective Pyruvate

Kinase M2 (PKM2) activator. Adherence to these guidelines is critical for ensuring personnel

safety and maintaining experimental integrity.

Dasa-58 is a solid, white to off-white powder utilized in metabolic and cancer research to

modulate the activity of the PKM2 enzyme.[1][2] While it is shipped as a non-hazardous

chemical, its potent bioactive nature necessitates rigorous handling protocols to prevent

accidental exposure.[1] This guide outlines the required personal protective equipment (PPE),

operational procedures, and disposal plans to manage the risks associated with this

compound.

Quantitative Data and Physical Properties
A thorough risk assessment is the foundation of safe laboratory practice.[1][3][4] Key data for

Dasa-58 are summarized below. Note that comprehensive toxicity data, such as Occupational

Exposure Limits (OELs), are not readily available. Therefore, Dasa-58 should be treated as a

potent compound with unknown long-term health effects, and the precautionary principle must

be applied.[1]

Table 1: Chemical and Physical Properties of Dasa-58
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Property Value Source

CAS Number 1203494-49-8 [1][2][5][6][7]

Molecular Formula C₁₉H₂₃N₃O₆S₂ [1][6][7]

Molecular Weight 453.53 g/mol [1][6][7]

Appearance White to off-white solid powder [1][2]

Solubility
Soluble in DMSO (up to 100

mM)
[1][5][7][8]

Purity ≥98% [1]

Storage Store at -20°C, dry and dark [1][2][8]

Table 2: Hazard Information and Exposure Handling

Hazard Category Details & Precautionary Statements

Acute Toxicity
Data not available. Assume high potency. Avoid

all direct contact.

Skin Contact
May cause irritation. DMSO facilitates skin

absorption of dissolved compounds.[8][9]

Eye Contact May cause serious eye irritation.

Inhalation
Powdered form presents an inhalation hazard.

[10] Handle only in a ventilated enclosure.

Carcinogenicity
Data not available. Treat as a potential

carcinogen/mutagen as a precaution.[1]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is dictated by the specific task and the associated risk of exposure. A

tiered approach is recommended.[11][12]

Minimum PPE for All Work with Dasa-58:
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Lab Coat: A clean, fully buttoned laboratory coat.[11][12]

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields.[11][13]

Gloves: Two pairs of nitrile gloves (double-gloving).[1][11] Gloves must be changed

immediately if contaminated.[14]

Enhanced PPE for Handling Powdered Dasa-58:

Respiratory Protection: When weighing or transferring powder outside of a certified

containment system, a NIOSH-approved N95 respirator is required to prevent inhalation.[1]

Face Shield: A full-face shield should be worn over safety goggles to protect against

splashes when preparing stock solutions.[11]

Disposable Gown: A disposable gown with tight-fitting cuffs provides an additional layer of

protection over the lab coat.[1]

The following decision tree illustrates the process for selecting the appropriate level of PPE.
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Start: Dasa-58 Task Assessment

What is the task?

Weighing or Transferring
Solid Powder

Solid

Preparing Stock
Solution (in DMSO)

Concentrated
Liquid

Handling Dilute
Solutions (<1 mM)

Dilute
Liquid

Required PPE:
- Double Nitrile Gloves

- Lab Coat + Disposable Gown
- Safety Goggles + Face Shield
- N95 Respirator (if not in hood)

Required PPE:
- Double Nitrile Gloves

- Lab Coat
- Safety Goggles + Face Shield

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

Click to download full resolution via product page

Caption: PPE selection decision tree for Dasa-58 handling.

Experimental Protocols
Preparation of a 100 mM Dasa-58 Stock Solution in
DMSO
This protocol details the steps for safely preparing a concentrated stock solution. All steps

involving the handling of powdered Dasa-58 must be performed within a certified chemical

fume hood or a powder containment balance hood.[1][14][15]

Materials:

Dasa-58 solid powder
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Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Appropriate sterile, amber glass or polypropylene storage vials

Calibrated analytical balance

Vortex mixer

Micropipettes and sterile tips

Procedure:

Preparation: Don the appropriate enhanced PPE (double nitrile gloves, lab coat, disposable

gown, safety goggles, and face shield). Designate a specific work area within the fume hood

and line it with an absorbent bench pad.[14]

Tare Vessel: Place a sterile, empty vial on the analytical balance and tare the weight.

Weighing: Carefully transfer the desired amount of Dasa-58 powder into the tared vial using

a clean spatula. Avoid creating dust.[1] Record the final weight.

Solvent Addition: Calculate the volume of DMSO required to achieve a 100 mM

concentration. Using a calibrated micropipette, add the DMSO to the vial containing the

Dasa-58 powder.

Dissolution: Tightly cap the vial. Vortex the solution until all solid material is completely

dissolved. Gentle warming in a water bath may be required but ensure the vial is securely

capped.

Labeling and Storage: Clearly label the vial with the compound name ("Dasa-58"),

concentration (100 mM in DMSO), date of preparation, and your initials. Store the stock

solution at -20°C or -80°C in a secondary container.[2]

Operational and Disposal Plans
A clear workflow ensures that Dasa-58 is managed safely from receipt to disposal.
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Preparation & Handling

Experimental Use

Waste Disposal

Receive Compound
Log in Inventory

Store at -20°C
in Labeled Area

Weigh Powder
in Fume Hood

Prepare Stock Solution
(e.g., in DMSO)

Store Stock Solution
at -20°C / -80°C

Prepare Working
Dilutions

Perform Experiment
(e.g., Cell Culture)

Solid Waste
(Contaminated PPE, Vials)

Liquid Waste
(DMSO Solutions, Media)

Dispose via Certified
Hazardous Waste Vendor
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Caption: General laboratory workflow for Dasa-58.
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Spill Management Plan
Minor Spill (Powder): If a small amount of powder is spilled within a fume hood, gently cover

it with a damp paper towel to avoid raising dust. Wipe the area with a solvent like ethanol,

followed by soap and water. Dispose of all cleaning materials as hazardous waste.

Minor Spill (Liquid): For small spills of DMSO solutions, absorb the liquid with an inert

material (spill pad or vermiculite). Clean the area with soap and water. Dispose of all

materials as hazardous chemical waste.[5]

Major Spill: In the event of a large spill, evacuate the immediate area and alert your

institution's Environmental Health & Safety (EHS) department. Prevent others from entering

the contaminated zone.

Disposal Plan
Solid Waste: All disposable items contaminated with Dasa-58 (e.g., gloves, pipette tips, vials,

bench pads) must be collected in a dedicated, clearly labeled hazardous waste bag or

container.[14]

Liquid Waste: All solutions containing Dasa-58, including unused stock solutions, working

dilutions, and contaminated cell culture media, must be collected in a sealed, labeled

hazardous waste container.[2][5] Do not pour Dasa-58 waste down the drain.[5] Arrange for

pickup and disposal through your institution's certified hazardous waste management

service.[2][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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